2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide

• CAS RN: 1035875-01-4
• Molecular Formula: C11H12BrNO3S2
• Molecular Weight: 350.24
• IUPAC Name: 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide
• InChI: InChI=1S/C11H11NO3S2.BrH/c13-8-2-1-7(5-9(8)14)10(15)6-17-11-12-3-4-16-11;/h1-2,5,13-14H,3-4,6H2;1H
• InChI Key: GUNFIDRZOBRQCN-UHFFFAOYSA-N
• SMILES: C1CSC(=N1)SCC(=O)C2=CC(=C(C=C2)O)O.Br
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: RETRA

Description

RETRA is an anticancer agent. It acts by exerting anticancer activity in Ewing's sarcoma cells independent of their TP53 status.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound is utilized in the synthesis of 4,4-disubstituted 4,5-dihydro-1,3-thiazol-2-amines and thiazolidin-2-ones through a reaction with thiourea or N,N′-diphenylthiourea, leading to products of nucleophilic substitution and Michael addition (Potikha, Turov, & Kovtunenko, 2008).
• In another reaction with thiocarbamides, it leads to the synthesis of 4-(2-oxo-2-phenylethyl)-4-phenyl-and 4-(2-oxo-2-phenylethyl)-3,4-diphenyl-1,3-thiazolidin-2-one hydrobromides (Potikha & Kovtunenko, 2007).

Biomedical Research

• A series of 3-heteroarylthioquinoline derivatives, synthesized using this compound, showed in vitro activity against Mycobacterium tuberculosis, indicating potential as antituberculosis agents (Chitra et al., 2011).
• Some 5,6-Diphenyl-1,2,4-triazine-3-thiones and related compounds synthesized from this chemical showed promising anti-cancer effects, with moderate ability to suppress kidney cancer cells (Rybakova, Kim, Khaybullina, & Sobolevskaya, 2020).
• In antifungal research, derivatives of benzoxazole synthesized from this compound demonstrated anti-Candida activity and disrupted membrane transport processes in Candida strains (Staniszewska et al., 2021).

Antimicrobial and Anticancer Applications

• Novel benzoquinones synthesized from this compound exhibited antimicrobial activity against various bacteria and fungi, showing potential as antimicrobial agents (Chaaban et al., 2012).
• A study on the synthesis of imidazo[2,1-b][1,3]thiazoles derived from this compound highlighted its potential in developing anticancer agents, especially for kidney cancer (Potikha & Brovarets, 2020).